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Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Chloridazon in

combination with other herbicides, primarily focusing on its application in sugar beet (Beta

vulgaris L.) cultivation. The information compiled is based on a review of scientific literature and

established experimental protocols.

Introduction to Chloridazon
Chloridazon is a selective, systemic herbicide belonging to the pyridazinone chemical group.

[1] It is primarily absorbed by the roots and translocates acropetally throughout the plant.[2] Its

mode of action is the inhibition of photosynthesis at photosystem II (PSII), where it blocks the

electron transport chain.[3][4] Chloridazon is effective for the pre- and early post-emergence

control of annual broadleaf weeds.[3] Due to its specific mode of action and weed spectrum, it

is often used in combination with other herbicides to broaden the range of controlled weeds

and enhance efficacy.[2]

Common Herbicide Combinations with Chloridazon
In sugar beet cultivation, Chloridazon is frequently tank-mixed with other herbicides to achieve

broad-spectrum weed control. The most common combination partners include:

Phenmedipham: A post-emergence herbicide for the control of broadleaf weeds.
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Desmedipham: Similar to phenmedipham, often formulated together.

Ethofumesate: Provides residual control of grasses and some broadleaf weeds.

Metamitron: Another photosystem II inhibitor with a complementary weed spectrum.

Triflusulfuron-methyl: An ALS inhibitor effective against specific broadleaf weeds.

The combination of these active ingredients allows for multiple modes of action, which can lead

to synergistic effects and help in managing herbicide resistance.

Data on Efficacy of Chloridazon Combinations
The following tables summarize the quantitative data on the efficacy of Chloridazon in

combination with other herbicides for weed control in sugar beet.

Table 1: Efficacy of Chloridazon in Combination with a Phenmedipham + Desmedipham +

Ethofumesate Mixture

Herbicide
Treatment

Application
Rate (g a.i.
ha⁻¹)

Weed Control
Efficacy (%)

Sugar Beet
Root Yield
Increase vs.
Untreated

Reference

Phenmedipham

+ Desmedipham

+ Ethofumesate

91 + 71 + 112 Low - [5]

P+D+E +

Chloridazon

(91+71+112) +

650

Increased by

5.5% to 58%

Higher than

P+D+E alone
[5]

P+D+E +

Metamitron

(91+71+112) +

700

Increased by

5.5% to 58%

Higher than

P+D+E alone
[5]

P+D+E +

Triflusulfuron

(91+71+112) +

15
-

Higher than

P+D+E alone
[5]

P+D+E = Phenmedipham + Desmedipham + Ethofumesate
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Table 2: Effect of Chloridazon + Desmedipham with and without Surfactant

Herbicide
Treatment

Application
Rate (kg a.i.
ha⁻¹)

Total Weed
Control (%)

Reduction in
Weed Dry
Weight (%)

Reference

Chloridazon +

Desmedipham
3.2 + 0.63 88 60 [6]

Chloridazon +

Desmedipham +

Surfactant

3.2 + 0.63 92 83 [6]

Chloridazon +

Desmedipham
2.4 + 0.63 85 61 [6]

Chloridazon +

Desmedipham +

Surfactant

2.4 + 0.63 88 68 [6]

Chloridazon +

Desmedipham
4.0 + 0.47 88 52 [6]

Chloridazon +

Desmedipham +

Surfactant

4.0 + 0.47 97 70 [6]

Table 3: Efficacy of Various Herbicide Combinations on Sugar Beet Yield

Herbicide Treatment Beetroot Yield ( kg/ha ) Reference

Uncontrolled (Weedy) 40,000 [7]

Chloridazon + Phenmedipham 80,000 [7]

Metamitron + Desmedipham 80,000 [7]

Mechanically Controlled Highest [7]
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The following are detailed protocols for conducting field trials to evaluate the efficacy of

Chloridazon in combination with other herbicides. These protocols are synthesized from

various sources and adhere to standard practices in weed science research.

Protocol for Field Efficacy Trial
Objective: To evaluate the efficacy of Chloridazon tank-mixed with other herbicides for

broadleaf weed control in sugar beet and to assess crop safety.

Materials:

Certified sugar beet seeds

Chloridazon formulation

Combination herbicide formulations (e.g., Phenmedipham, Desmedipham, Ethofumesate)

Adjuvant (if required)

Calibrated research plot sprayer (e.g., CO2-powered backpack sprayer)

Personal Protective Equipment (PPE)

Plot marking stakes and measuring tape

Data collection sheets

Experimental Design:

Site Selection: Choose a field with uniform soil type and a known history of broadleaf weed

infestation.

Plot Layout: Use a randomized complete block design (RCBD) with a minimum of four

replications. Plot sizes should be adequate for application and assessment, typically 2m x

10m.

Treatments:

Untreated weedy check
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Hand-weeded check

Chloridazon alone at the recommended rate

Combination herbicide(s) alone at the recommended rate(s)

Tank-mix of Chloridazon and combination herbicide(s) at recommended rates

Tank-mix at reduced rates (e.g., 75% and 50% of the recommended rate) to evaluate

potential for dose reduction.

Crop Establishment: Sow sugar beet seeds at a uniform depth and density according to local

agronomic practices.

Application Procedure:

Timing: Apply herbicides at the appropriate growth stage of the weeds (typically cotyledon to

2-4 true leaves) and the crop (as per label recommendations).

Sprayer Calibration: Calibrate the sprayer to deliver a precise volume of spray solution (e.g.,

200-400 L/ha) at a constant pressure and speed.

Tank Mixing:

Fill the spray tank with half the required volume of water.

Begin agitation.

Add any water-dispersible granules (WG) or wettable powders (WP) first and allow them

to disperse fully.

Add suspension concentrates (SC) or flowables (F).

Add emulsifiable concentrates (EC).

Add any adjuvants.

Fill the remainder of the tank with water.
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Maintain agitation throughout the application.

Application: Apply the treatments to the designated plots, ensuring uniform coverage and

avoiding drift to adjacent plots.

Assessments:

Weed Control Efficacy:

Visually assess weed control at 7, 14, and 28 days after treatment (DAT) using a 0-100%

scale (0 = no control, 100 = complete kill) for each weed species present.

At 28 DAT, count the number of individual weeds per species in a defined area (e.g., two

0.25 m² quadrats) within each plot.

Harvest the above-ground weed biomass from these quadrats, dry to a constant weight,

and record the dry weight per species.

Crop Phytotoxicity:

Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury, 100 =

crop death). Note symptoms such as stunting, chlorosis, or necrosis.

Yield and Quality:

At crop maturity, harvest the sugar beet roots from the central rows of each plot.

Record the total root weight per plot.

Take a representative subsample of roots from each plot for quality analysis (sucrose

content, purity).

Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means (p < 0.05).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Sugar Beet Quality Analysis
Objective: To determine the sucrose content of sugar beet roots from different herbicide

treatments.

Materials:

Sugar beet root samples

Root grater or saw

Blender

Lead acetate solution

Polarimeter

Filtration apparatus

Volumetric flasks and pipettes

Procedure:

Sample Preparation:

Thoroughly wash the root samples to remove soil and debris.

Grate or saw a representative sample of the beet roots to obtain a fine pulp (brei).

Extraction:

Weigh a precise amount of the brei (e.g., 26 g).

Transfer the brei to a blender and add a specific volume of lead acetate solution (e.g., 177

mL) to clarify the extract.

Homogenize the mixture.

Filtration:
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Filter the homogenate to obtain a clear extract.

Polarimetry:

Fill the polarimeter tube with the clear extract.

Measure the optical rotation of the solution.

Calculate the sucrose content based on the measured rotation and standard conversion

factors.
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Caption: Mode of action of Chloridazon in inhibiting photosynthesis.

Experimental Workflow for Herbicide Combination Trial
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Caption: Workflow for a field trial evaluating herbicide combinations.
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Caption: Logical relationship of combining Chloridazon with other herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Chloridazon in
Combination with Other Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030800#application-of-chloridazon-in-combination-
with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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